Cas no 27389-83-9 (Propanedinitrile,2-[[4-(phenylmethoxy)phenyl]methylene]-)

• Product Name: Propanedinitrile,2-[[4-(phenylmethoxy)phenyl]methylene]-
• CAS No: 27389-83-9
• MF: C₁₇H₁₂N₂O
• MW: 260.28998374939
• CID: 262593
• PubChem ID: 33804
• Update Time: 2025-04-19

Propanedinitrile,2-[[4-(phenylmethoxy)phenyl]methylene]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-[[4-(phenylmethoxy)phenyl]methylene]-
• 2-[(4-phenylmethoxyphenyl)methylidene]propanedinitrile
• [4-(Benzyloxy)benzylidene]malononitrile
• 2-[4-(benzyloxy)benzylidene]malononitrile
• 27389-83-9
• 2-(4-benzyloxybenzylidene)-malononitrile
• p-Benzyloxybenzylidenemalononitrile
• SCHEMBL8167160
• DTXSID10181814
• MALONONITRILE, (p-(BENZYLOXY)BENZYLIDENE)-
• Z26177990
• BRN 2125672
• AKOS001111839
• Oprea1_160279
• 2-(4-BENZYLOXY-BENZYLIDENE)-MALONONITRILE
• GBQGNEMSQIQFRK-UHFFFAOYSA-N
• Oprea1_046290

• Inchi： 1S/C17H12N2O/c18-11-16(12-19)10-14-6-8-17(9-7-14)20-13-15-4-2-1-3-5-15/h1-10H,13H2
• InChI Key： GBQGNEMSQIQFRK-UHFFFAOYSA-N
• SMILES： O(C1C=CC(/C=C(\C#N)/C#N)=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 260.09506
• Monoisotopic Mass: 260.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• PSA: 56.81